Cas no 73341-21-6 (2-methyl-2-(4-methylbenzenesulfonyl)oxypropanenitrile)

• Product Name: 2-methyl-2-(4-methylbenzenesulfonyl)oxypropanenitrile
• CAS No: 73341-21-6
• MF: C₁₁H₁₃NO₃S
• MW: 239.290821790695
• CID: 5560819
• PubChem ID: 71565233
• Update Time: 2025-10-25

2-methyl-2-(4-methylbenzenesulfonyl)oxypropanenitrile Chemical and Physical Properties

Names and Identifiers

• Propanenitrile, 2-methyl-2-[[(4-methylphenyl)sulfonyl]oxy]-
• 2-methyl-2-(4-methylbenzenesulfonyl)oxypropanenitrile

• Inchi： 1S/C11H13NO3S/c1-9-4-6-10(7-5-9)16(13,14)15-11(2,3)8-12/h4-7H,1-3H3
• InChI Key： ZTYVSOMYSKJEKI-UHFFFAOYSA-N
• SMILES： C(#N)C(C)(OS(C1=CC=C(C)C=C1)(=O)=O)C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonic acids and derivatives Benzenesulfonate esters

Additional information on 2-methyl-2-(4-methylbenzenesulfonyl)oxypropanenitrile

Comprehensive Analysis of 2-methyl-2-(4-methylbenzenesulfonyl)oxypropanenitrile (CAS No. 73341-21-6)

2-methyl-2-(4-methylbenzenesulfonyl)oxypropanenitrile (CAS No. 73341-21-6) is a specialized organic compound widely utilized in pharmaceutical intermediates and fine chemical synthesis. Its molecular structure features a methylbenzenesulfonyl group linked to a propanenitrile backbone, making it a versatile building block for advanced chemical applications. Researchers and industries value this compound for its unique reactivity, particularly in nucleophilic substitution reactions and as a precursor for sulfonate esters.

In recent years, the demand for high-purity nitrile derivatives like 2-methyl-2-(4-methylbenzenesulfonyl)oxypropanenitrile has surged due to their role in developing bioactive molecules and agrochemicals. A trending topic in organic chemistry forums revolves around optimizing its synthesis to reduce byproducts, aligning with the global push for green chemistry principles. Analytical techniques such as HPLC and NMR spectroscopy are critical for quality control, ensuring compliance with pharmaceutical-grade standards.

The compound’s stability under controlled conditions makes it suitable for storage-sensitive applications, a frequently searched topic among logistics professionals. Discussions on platforms like ResearchGate highlight its compatibility with anhydrous solvents, addressing common user queries about handling protocols. Additionally, its low hygroscopicity compared to similar sulfonyl derivatives is a key advantage in moisture-sensitive reactions, a detail often overlooked in generic literature.

From an industrial perspective, 73341-21-6 is gaining attention in patent filings for catalytic asymmetric synthesis, reflecting its growing importance in chiral chemistry. Environmental concerns have also spurred interest in its biodegradation pathways, with studies exploring microbial degradation as a sustainable disposal method. These aspects align with Google Trends data showing increased searches for eco-friendly chemical alternatives and waste minimization strategies.

In conclusion, 2-methyl-2-(4-methylbenzenesulfonyl)oxypropanenitrile exemplifies the intersection of innovation and practicality in modern chemistry. Its multifaceted applications, coupled with evolving regulatory and environmental priorities, position it as a compound of enduring relevance. Future research may focus on scalable synthetic routes and novel derivatives, further expanding its utility across scientific disciplines.